Cas no 93299-50-4 (N-(2-chloro-6-methoxyquinolin-3-yl)methylidenehydroxylamine)

• Product Name: N-(2-chloro-6-methoxyquinolin-3-yl)methylidenehydroxylamine
• CAS No: 93299-50-4
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 803684
• PubChem ID: 6906554
• Update Time: 2025-06-26

N-(2-chloro-6-methoxyquinolin-3-yl)methylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxaldehyde,2-chloro-6-methoxy-, oxime
• 2-CHLORO-6-METHOXY-3-QUINOLINECARBALDEHYDE OXIME
• N-[(2-chloro-6-methoxyquinolin-3-yl)methylidene]hydroxylamine
• 2-Chloro-6-methoxy-3-quinolinecarboxaldehyde oxime
• 2-chloro-6-methoxyquinoline-3-aldoxime
• N-[(2-chloranyl-6-methoxy-quinolin-3-yl)methylidene]hydroxylamine
• N-(2-chloro-6-methoxyquinolin-3-yl)methylidenehydroxylamine
• A844514
• J-501848
• SR-01000046583
• SCHEMBL10333603
• (E)-N-[(2-chloro-6-methoxyquinolin-3-yl)methylidene]hydroxylamine
• AKOS001040573
• Z49568827
• 3-Quinolinecarboxaldehyde,2-chloro-6-methoxy-,oxime
• 93299-50-4
• H-28012
• EN300-11767437
• 2-chloro-6-methoxy-quinoline-3-carbaldehyde oxime
• (NE)-N-[(2-chloro-6-methoxyquinolin-3-yl)methylidene]hydroxylamine
• (E)-2-chloro-6-methoxyquinoline-3-carbaldehyde oxime
• SR-01000046583-1
• 2-CHLORO-6-METHOXYQUINOLINE-3-CARBALDEHYDE OXIME
• STK278204
• (E)-1-(2-chloro-6-methoxyquinolin-3-yl)-N-hydroxymethanimine

• MDL： MFCD04619496
• Inchi： 1S/C11H9ClN2O2/c1-16-9-2-3-10-7(5-9)4-8(6-13-15)11(12)14-10/h2-6,15H,1H3/b13-6+
• InChI Key： OEUJWQZDVAFKIL-AWNIVKPZSA-N
• SMILES： ClC1=C(/C=N/O)C=C2C=C(C=CC2=N1)OC

Computed Properties

• Exact Mass: 236.03500
• Monoisotopic Mass: 236.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Melting Point: 202-204°
• PSA: 54.71000
• LogP: 2.70490

N-(2-chloro-6-methoxyquinolin-3-yl)methylidenehydroxylamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on N-(2-chloro-6-methoxyquinolin-3-yl)methylidenehydroxylamine

Comprehensive Overview of N-(2-chloro-6-methoxyquinolin-3-yl)methylidenehydroxylamine (CAS No. 93299-50-4)

N-(2-chloro-6-methoxyquinolin-3-yl)methylidenehydroxylamine, with the CAS number 93299-50-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This quinoline derivative is characterized by its unique molecular structure, which includes a chloro substituent at the 2-position and a methoxy group at the 6-position of the quinoline ring. The presence of the methylidenehydroxylamine moiety further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for quinoline-based compounds has surged due to their diverse biological activities. Researchers are particularly interested in N-(2-chloro-6-methoxyquinolin-3-yl)methylidenehydroxylamine for its potential applications in drug discovery. The compound's structure aligns with current trends in targeted therapy and precision medicine, where molecular specificity is paramount. Its CAS no. 93299-50-4 is frequently searched in academic databases, reflecting its relevance in modern chemical studies.

The synthesis of N-(2-chloro-6-methoxyquinolin-3-yl)methylidenehydroxylamine involves multi-step organic reactions, often starting from commercially available quinoline precursors. Key steps include chlorination, methoxylation, and condensation with hydroxylamine derivatives. These processes are optimized to achieve high yields and purity, which are critical for downstream applications. The compound's molecular weight and solubility properties are also well-documented, aiding in its formulation for various uses.

One of the most discussed topics in the context of CAS no. 93299-50-4 is its role in antimicrobial research. With the rise of antibiotic resistance, scientists are exploring novel compounds like this quinoline derivative to develop next-generation treatments. Preliminary studies suggest that N-(2-chloro-6-methoxyquinolin-3-yl)methylidenehydroxylamine exhibits promising activity against certain bacterial strains, though further clinical validation is needed.

Another area of interest is the compound's potential in crop protection. As the agricultural sector seeks sustainable solutions to pest management, quinoline derivatives are being evaluated for their biocidal properties. The chloro and methoxy groups in 93299-50-4 contribute to its stability and efficacy, making it a candidate for further agrochemical development.

From a commercial perspective, N-(2-chloro-6-methoxyquinolin-3-yl)methylidenehydroxylamine is available through specialized chemical suppliers. Its CAS number serves as a unique identifier, ensuring accurate procurement for research and industrial purposes. Quality control measures, such as HPLC analysis and spectroscopic characterization, are routinely performed to meet industry standards.

Environmental and safety considerations are also paramount when handling CAS no. 93299-50-4. While the compound is not classified as hazardous under current regulations, proper laboratory practices must be followed to minimize risks. Researchers often inquire about its storage conditions and handling protocols, which are detailed in material safety data sheets (MSDS).

In summary, N-(2-chloro-6-methoxyquinolin-3-yl)methylidenehydroxylamine (93299-50-4) represents a versatile and scientifically significant compound. Its applications span pharmaceuticals, agrochemicals, and beyond, aligning with global trends in green chemistry and innovation. As research continues, this quinoline derivative is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.